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Compound of Interest

Compound Name: Germanium tetrabromide

CAS No.: 13450-92-5

Cat. No.: B077289

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed guidelines and protocols for the safe handling and

experimental use of Germanium tetrabromide (GeBr₄). GeBr₄ is a highly reactive, moisture-

sensitive solid that serves as a valuable precursor in the synthesis of organogermanium

compounds, as a catalyst, and in the fabrication of semiconductors and optical fibers.[1][2] Due

to its hazardous nature, strict adherence to the safety protocols outlined herein is mandatory.

This note covers physical and chemical properties, safety procedures, experimental setups,

and emergency responses.

Physical and Chemical Properties
Germanium tetrabromide is a colorless to white crystalline solid that melts near room

temperature.[3][4][5] It is soluble in many common organic solvents but reacts violently with

water.[1][6] All quantitative data is summarized in the table below for easy reference.
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Property Value Citations

Chemical Formula GeBr₄ [1][3]

Synonyms
Germanium(IV) bromide,

Tetrabromogermane
[1][3][7]

Molecular Weight 392.26 g/mol [3]

Appearance White to gray crystalline solid [3][6]

Melting Point 26.1 °C (79 °F) [4][6][8]

Boiling Point 186.5 °C (367.7 °F) [4][6][8]

Density 3.13 g/mL at 25 °C [6][8]

Solubility

Soluble in ethanol, ether,

toluene, benzene, carbon

tetrachloride.

[1][6]

Incompatibilities

Reacts violently with water and

moisture.[1] Incompatible with

strong oxidizing agents.[2][6]

[1][2][6][9]

Safety and Handling Precautions
Germanium tetrabromide is classified as corrosive and causes severe skin burns and eye

damage.[1] It is extremely sensitive to moisture and will react with water in the air to release

corrosive hydrogen bromide gas.[1] Therefore, all handling must be performed under an inert

atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.

2.1 Engineering Controls

Fume Hood: Always handle sealed containers of GeBr₄ inside a certified chemical fume

hood to contain any potential vapor release.[1]

Inert Atmosphere: All transfers and manipulations of GeBr₄ must be conducted in a glovebox

or using a Schlenk line with an inert atmosphere (nitrogen or argon).[8] This is critical to

prevent hydrolysis.[1]
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Safety Equipment: An emergency eyewash station and safety shower must be immediately

accessible in the work area.[1]

2.2 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[1] Contact

lenses should not be worn.[1]

Hand Protection: Use neoprene or nitrile rubber gloves.[1] Check for tears or holes before

use.

Body Protection: A flame-resistant lab coat and appropriate protective clothing should be

worn.[1]

Respiratory Protection: For operations where dust or vapor inhalation may occur, a NIOSH-

certified respirator with the appropriate cartridges is required.[1]

2.3 Storage

Store containers in a cool, dry, well-ventilated area, away from water and moisture.[1][2]

The recommended storage temperature is 2-8°C under an inert gas.[8]

Containers must be kept tightly closed.[1]

Store in a locked, corrosive-compatible cabinet.[2][10]

Experimental Protocols
3.1 General Protocol for Handling GeBr₄ in an Inert Atmosphere

This protocol describes the standard procedure for safely transferring GeBr₄ from its storage

container to a reaction vessel inside a glovebox.

Preparation: Ensure the glovebox antechamber has been properly purged and the

atmosphere is inert (<1 ppm O₂, <1 ppm H₂O). Place the sealed GeBr₄ container, a clean

reaction flask, spatula, and weigh boat inside the antechamber.
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Transfer to Glovebox: Cycle the antechamber as per the glovebox operating procedure.

Transfer all items into the main chamber.

Equilibration: Allow the GeBr₄ container to thermally equilibrate to the glovebox temperature

for at least 30 minutes to prevent pressure changes upon opening.

Weighing and Transfer: Carefully open the GeBr₄ container. Using a clean spatula, weigh the

desired amount of the solid onto the weigh boat.

Charging the Vessel: Transfer the weighed GeBr₄ into the reaction flask.

Sealing: Securely seal the reaction flask with a septum or ground glass stopper. Tightly

reseal the main GeBr₄ container.

Removal from Glovebox: The sealed reaction flask can now be removed from the glovebox

for use on a Schlenk line if needed. Place the main GeBr₄ container back into storage

following proper procedure.

3.2 Protocol for Use as a Precursor in Synthesis (Example: Grignard Reaction)

This protocol provides a general method for using GeBr₄ as an electrophile in a reaction with a

Grignard reagent to form a new carbon-germanium bond.

Apparatus Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a

magnetic stir bar, a condenser, and a rubber septum under a positive pressure of argon.

Solvent Addition: Add anhydrous diethyl ether via cannula transfer to the reaction flask. Cool

the flask to 0°C in an ice bath.

Reagent Preparation: In a separate Schlenk flask, dissolve the required amount of GeBr₄ in

anhydrous diethyl ether under argon, following the handling protocol in section 3.1.

Addition of GeBr₄: Slowly add the GeBr₄ solution to the stirred Grignard reagent in the

reaction flask via cannula. Maintain the temperature at 0°C. An exothermic reaction may be

observed.
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Reaction: After the addition is complete, allow the mixture to warm to room temperature and

stir for 12-24 hours, monitoring by TLC or GC-MS.

Quenching: Cool the reaction mixture back to 0°C and slowly quench by adding a saturated

aqueous solution of ammonium chloride. Caution: This step can be highly exothermic and

will produce HBr gas. Ensure the reaction is performed in a well-ventilated fume hood.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times

with diethyl ether.

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude

product.

Purification: Purify the product using appropriate techniques such as column

chromatography or distillation.

Visualizations: Workflows and Reactivity
4.1 Experimental Workflow for Handling Germanium Tetrabromide

The following diagram outlines the decision-making process and necessary steps for safely

handling GeBr₄ from storage to experimental use.
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Start: Retrieve GeBr4
from storage (2-8°C)

Don full PPE:
Face shield, goggles,
lab coat, nitrile gloves

Is the container sealed
and undamaged?

Will the compound be
manipulated/transferred?

Yes

STOP.
Do not use.

Consult safety officer.

No

Place container
in certified fume hood

Prepare inert atmosphere
(Glovebox or Schlenk Line)

Yes

Perform experiment
(e.g., Protocol 3.2)

No
(Using sealed vessel)

Transfer GeBr4 to
reaction vessel
(Protocol 3.1)

Quench reaction and
dispose of waste properly

End

STOP.
Do not open outside

of an inert atmosphere.

Click to download full resolution via product page

Caption: Safe handling workflow for Germanium Tetrabromide.
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4.2 Primary Reactivity Hazard: Hydrolysis

GeBr₄ reacts readily with water, including atmospheric moisture, to produce germanium dioxide

and corrosive hydrogen bromide gas. This reaction underscores the necessity of handling the

compound under strictly anhydrous conditions.

GeBr4
(Germanium Tetrabromide)

 reacción 

2 H2O
(Water/Moisture)

GeO2
(Germanium Dioxide)

4 HBr
(Hydrogen Bromide Gas)

+

Click to download full resolution via product page

Caption: Hydrolysis reaction of Germanium Tetrabromide.

Spill, Emergency, and Waste Disposal Procedures
5.1 Spill Response

Evacuate the area and alert personnel.

Wear full PPE, including respiratory protection.

Do not use water to clean the spill.[1][9]

Cover the spill with a dry, inert absorbent material like sand or vermiculite.

Carefully sweep the material into a labeled, dry, sealable container for hazardous waste.[1]

Ventilate the area and wash the spill site with a suitable solvent (e.g., toluene) followed by

soap and water once all material is collected.
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5.2 First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible.[1] Seek immediate medical attention.[1][7]

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse skin with copious

amounts of water for at least 15 minutes.[1] Seek immediate medical attention.[7]

Inhalation: Move the victim to fresh air and keep them at rest.[1] If breathing is difficult,

provide oxygen. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[7] Never give anything by

mouth to an unconscious person.[1] Seek immediate medical attention.[7]

5.3 Waste Disposal

All waste containing GeBr₄ or its byproducts must be collected in a designated, labeled

hazardous waste container.

Dispose of waste in accordance with all local, state, and federal regulations. Do not dispose

of it into the sewer system.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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